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Compound of Interest

Compound Name: Metoxuron-d6

Cat. No.: B12401455 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Metoxuron-d6, a deuterated analog of

the phenylurea herbicide Metoxuron. This document outlines its commercial availability,

physicochemical properties, and its primary application as an internal standard in analytical

testing.

Commercial Availability
Metoxuron-d6 is available from several commercial suppliers, catering to the needs of

research and analytical laboratories. The products are intended for laboratory, research,

analytical, and scientific use only, and not for human consumption or therapeutic use.[1] Key

suppliers and their product details are summarized below.

Table 1: Commercial Suppliers of Metoxuron-d6
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Supplier
Product
Name

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Purity/Iso
topic
Enrichme
nt

Available
Formats/
Sizes

Clearsynth
Metoxuron-

d6

2030182-

41-1

C₁₀H₇D₆Cl

N₂O₂
234.71

Purity by

HPLC:

99.48%

1 mg, 5

mg, 10 mg,

25 mg, 50

mg, 100

mg

LGC

Standards

Metoxuron-

d6 (N,N-

dimethyl-

d6)

2030182-

41-1

C₁₀D₆H₇Cl

N₂O₂
234.7124

Not

specified

0.5 mg, 1

mg, 5 mg

MedchemE

xpress

Metoxuron-

d6

2030182-

41-1

C₁₀H₇D₆Cl

N₂O₂
234.71

Not

specified
5 mg

CDN

Isotopes

Metoxuron-

d6 (N,N-

dimethyl-

d6)

2030182-

41-1

Not

specified
234.71

Isotopic

Enrichment

: 99 atom

% D

0.01 g,

0.05 g

ESSLAB

Metoxuron-

d6 (N,N-

dimethyl-

d6)

19937-59-

8

(unlabelled

)

Not

specified

Not

specified

Not

specified

100 µg/mL

in

acetonitrile

(1 mL)

Qmx

Laboratorie

s

Metoxuron-

d6 (N,N-

dimethyl-

d6), neat

2030182-

41-1

Not

specified

Not

specified

Not

specified
Neat

HPC

Standards

D6-

Metoxuron

2030182-

41-1

C₁₀H₇ClD₆

N₂O₂

Not

specified

Not

specified
1X10MG

Physicochemical Properties
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Metoxuron-d6, also known as 3-(3-chloro-4-methoxyphenyl)-1,1-bis(methyl-d3)urea, is the

deuterated form of Metoxuron.[1] The replacement of hydrogen atoms with deuterium atoms

results in a higher molecular weight compared to the non-labeled compound. This isotopic

labeling is crucial for its application as an internal standard in mass spectrometry-based

analytical methods.

Table 2: Physicochemical Properties of Metoxuron-d6
Property Value Source

IUPAC Name

3-(3-chloro-4-

methoxyphenyl)-1,1-

bis(methyl-d3)urea

Clearsynth

CAS Number 2030182-41-1

Clearsynth, LGC Standards,

MedchemExpress, CDN

Isotopes, Qmx Laboratories,

HPC Standards

Unlabelled CAS Number 19937-59-8
LGC Standards, CDN

Isotopes, ESSLAB

Molecular Formula C₁₀H₇D₆ClN₂O₂
Clearsynth, MedchemExpress,

HPC Standards

Molecular Weight 234.71 g/mol
Clearsynth, MedchemExpress,

CDN Isotopes

Storage Condition
Refrigerator (2-8°C) for long

term storage
Clearsynth

Mechanism of Action of Metoxuron
Metoxuron belongs to the phenylurea class of herbicides.[2][3] Its primary mode of action is the

inhibition of photosynthesis at the photosystem II (PSII) complex in plants.[2][4] By blocking the

electron transport chain, Metoxuron disrupts the plant's ability to produce energy through

photosynthesis, ultimately leading to its death.[5]
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Mechanism of action of Metoxuron as a Photosystem II inhibitor.

Application of Metoxuron-d6 in Analytical Methods
The primary application of Metoxuron-d6 is as an internal standard for the quantification of

Metoxuron and other pesticide residues in various matrices, such as fruits and vegetables.[6]

The use of a deuterated internal standard is a robust technique in mass spectrometry-based

methods, like liquid chromatography-tandem mass spectrometry (LC-MS/MS), to improve the

accuracy and precision of quantification by correcting for matrix effects and variations in

sample preparation and instrument response.

Experimental Workflow: Use of Metoxuron-d6 as an
Internal Standard
A general workflow for the analysis of pesticide residues using Metoxuron-d6 as an internal

standard is depicted below. This process typically involves sample extraction, cleanup, and

subsequent analysis by LC-MS/MS.
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General workflow for pesticide residue analysis using Metoxuron-d6.
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Representative Experimental Protocol
The following is a representative protocol for the determination of Metoxuron in a fruit or

vegetable sample using Metoxuron-d6 as an internal standard, based on a modified

QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method.[6]

1. Reagents and Standards:

Metoxuron analytical standard

Metoxuron-d6 internal standard solution (e.g., 100 µg/mL in acetonitrile)

Acetonitrile (pesticide residue grade)

Methanol (pesticide residue grade)

Water (LC-MS grade)

QuEChERS extraction salts and dSPE cleanup tubes

2. Preparation of Standard Solutions:

Prepare a stock solution of Metoxuron in a suitable solvent (e.g., acetonitrile).

Prepare a working internal standard solution of Metoxuron-d6 (e.g., 1 µg/mL) by diluting the

stock solution.

Prepare a series of calibration standards containing known concentrations of Metoxuron and

a constant concentration of the Metoxuron-d6 internal standard.

3. Sample Preparation:

Homogenize a representative portion of the fruit or vegetable sample.

Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

Add a known volume of the Metoxuron-d6 internal standard working solution to the sample.

Add 10 mL of acetonitrile.
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Add the QuEChERS extraction salts, cap the tube, and shake vigorously for 1 minute.

Centrifuge the tube.

4. Dispersive Solid-Phase Extraction (dSPE) Cleanup:

Take an aliquot of the supernatant from the extraction step.

Transfer it to a dSPE cleanup tube containing the appropriate sorbents.

Vortex for 30 seconds and then centrifuge.

5. LC-MS/MS Analysis:

Transfer the final extract into an autosampler vial.

Inject an aliquot into the UHPLC-MS/MS system.

Liquid Chromatography (LC) Conditions:

Column: A suitable C18 reversed-phase column.

Mobile Phase: A gradient of water and methanol/acetonitrile, both containing a suitable

modifier (e.g., formic acid or ammonium formate).

Flow Rate: A typical flow rate for UHPLC.

Mass Spectrometry (MS/MS) Conditions:

Ionization Mode: Electrospray Ionization (ESI) in positive mode.

Acquisition Mode: Multiple Reaction Monitoring (MRM).

Monitor at least two specific precursor-to-product ion transitions for both Metoxuron and

Metoxuron-d6.

6. Data Analysis:

Integrate the peak areas for the MRM transitions of both Metoxuron and Metoxuron-d6.
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Calculate the response ratio (analyte peak area / internal standard peak area) for each

calibration standard and the samples.

Construct a calibration curve by plotting the response ratio against the concentration of the

Metoxuron standards.

Determine the concentration of Metoxuron in the samples by interpolating their response

ratios on the calibration curve.

This technical guide provides a comprehensive overview for researchers and professionals

working with Metoxuron-d6. For specific applications and troubleshooting, it is recommended

to consult the technical documentation provided by the suppliers and relevant scientific

literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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